Cas no 1255206-70-2 ((R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one)

• Product Name: (R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one
• CAS No: 1255206-70-2
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 3163852
• PubChem ID: 59568646
• Update Time: 2025-06-08

(R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one
• 1255206-70-2
• SCHEMBL2899747
• CS-0158985
• 4-methyl-5-[(2S)-oxiran-2-yl]-3H-2-benzofuran-1-one
• 4-Methyl-5-[(2R)-oxiran-2-yl]-2-benzofuran-1 (3H)-one
• 4-methyl-5-[(2R)-oxiran-2-yl]-3H-2-benzofuran-1-one
• DTXSID801217313
• AC-30751
• (R)-4-methyl5-(oxiran-2-yl)isobenzofuran-1(3H)-one
• 4-Methyl-5-((2R)-oxiran-2-yl)-2-benzofuran-1(3H)-one
• (R)-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one
• 4-methyl-5-[(2R)-oxiran-2-yl]-2-benzofuran-1(3H)-one
• YQLAZVRXBCSLAI-JTQLQIEISA-N

• Inchi： 1S/C11H10O3/c1-6-7(10-5-13-10)2-3-8-9(6)4-14-11(8)12/h2-3,10H,4-5H2,1H3/t10-/m0/s1
• InChI Key： YQLAZVRXBCSLAI-JTQLQIEISA-N
• SMILES： O1C[C@H]1C1=CC=C2C(=O)OCC2=C1C

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 432.6±45.0 °C at 760 mmHg
• Flash Point: 184.5±23.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD689497)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on (R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one

Recent Advances in the Study of (R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one (CAS: 1255206-70-2)

The compound (R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one (CAS: 1255206-70-2) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This epoxide-containing isobenzofuranone derivative has shown promising biological activities, particularly in the context of targeted drug discovery and development. Recent studies have focused on its unique structural features, synthetic accessibility, and potential therapeutic applications.

Structural analysis reveals that the molecule combines an isobenzofuranone core with an epoxide functionality, creating a highly reactive scaffold suitable for covalent modification of biological targets. The (R)-configuration at the epoxide carbon appears crucial for its biological activity, as demonstrated in comparative studies with its stereoisomers. The presence of both hydrogen bond acceptors and donors in its structure contributes to its ability to interact with various biological targets.

Recent synthetic approaches have focused on improving the yield and enantioselectivity of (R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one production. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized asymmetric synthesis route achieving >95% enantiomeric excess, which represents a significant improvement over previous methods. This advancement has facilitated more extensive biological evaluation of the compound.

In pharmacological studies, the compound has demonstrated potent inhibitory activity against several disease-relevant enzymes. Particularly noteworthy is its selective inhibition of certain kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. The epoxide moiety appears essential for this activity, as demonstrated by structure-activity relationship studies comparing the compound with its ring-opened derivatives.

Mechanistic investigations suggest that (R)-4-methyl-5-(oxiran-2-yl)isobenzofuran-1(3H)-one acts through covalent modification of catalytic cysteine residues in target proteins. This mode of action has drawn parallels to other clinically successful covalent inhibitors, though with potentially improved selectivity profiles. Recent crystallographic studies have provided atomic-level insights into these interactions.

The compound's pharmacokinetic properties have been evaluated in preclinical models, showing reasonable metabolic stability and oral bioavailability. While plasma protein binding appears moderately high, tissue distribution studies indicate favorable penetration into target organs. These characteristics support its potential as a lead compound for further optimization.

Current research directions include structural modifications to enhance potency and selectivity, as well as exploration of additional therapeutic indications. The compound's unique pharmacophore has inspired several derivative series currently under investigation in academic and industrial laboratories worldwide. Future studies are expected to further elucidate its full therapeutic potential and possible clinical applications.